Cas no 823228-32-6 (Benzene, 1-(3-decene-1,5-diynyl)-2-(methylthio)-)

• Product name: Benzene, 1-(3-decene-1,5-diynyl)-2-(methylthio)-
• CAS No: 823228-32-6
• MF: C₁₇H₁₈S
• MW: 254.389823436737
• CID: 694079
• PubChem ID: 71419140

Benzene, 1-(3-decene-1,5-diynyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-decene-1,5-diynyl)-2-(methylthio)-
• 1-dec-3-en-1,5-diynyl-2-methylsulfanylbenzene
• 823228-32-6
• DTXSID60838407
• 1-(Dec-3-ene-1,5-diyn-1-yl)-2-(methylsulfanyl)benzene

• Inchi： InChI=1S/C17H18S/c1-3-4-5-6-7-8-9-10-13-16-14-11-12-15-17(16)18-2/h8-9,11-12,14-15H,3-5H2,1-2H3
• InChI Key： BFJBZDXQUBCIGL-UHFFFAOYSA-N
• SMILES： CCCCC#CC=CC#CC1=CC=CC=C1SC

Computed Properties

• Exact Mass: 254.11292175g/mol
• Monoisotopic Mass: 254.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 25.3Ų